Cas no 2680715-87-9 (benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(3-methoxypropyl)carbamate)

• Product Name: benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(3-methoxypropyl)carbamate
• CAS No: 2680715-87-9
• MF: C₁₈H₂₂N₂O₄S
• MW: 362.443283557892
• CID: 5624748
• PubChem ID: 165925962
• Update Time: 2025-05-27

benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(3-methoxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(3-methoxypropyl)carbamate
• EN300-28300071
• 2680715-87-9

• Inchi： 1S/C18H22N2O4S/c1-13-16(14(2)21)25-17(19-13)20(10-7-11-23-3)18(22)24-12-15-8-5-4-6-9-15/h4-6,8-9H,7,10-12H2,1-3H3
• InChI Key： CENKTTSQNKBNCJ-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C)N=C1N(C(=O)OCC1C=CC=CC=1)CCCOC

Computed Properties

• Exact Mass: 362.13002836g/mol
• Monoisotopic Mass: 362.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 97Ų

Additional information on benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(3-methoxypropyl)carbamate

Research Brief on Benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(3-methoxypropyl)carbamate (CAS: 2680715-87-9)

Benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(3-methoxypropyl)carbamate (CAS: 2680715-87-9) is a novel thiazole-based compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique carbamate and thiazole moieties, has shown potential as a key intermediate or active pharmaceutical ingredient (API) in the development of new therapeutic agents. Recent studies have explored its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(3-methoxypropyl)carbamate involves a multi-step process, starting with the condensation of 5-acetyl-4-methyl-1,3-thiazol-2-amine with 3-methoxypropyl isocyanate, followed by carbamate formation using benzyl chloroformate. The compound's structural features, including the acetyl and methoxypropyl groups, contribute to its reactivity and potential interactions with biological targets. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further research.

Preliminary biological evaluations of benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(3-methoxypropyl)carbamate have revealed promising activity against specific enzyme targets, particularly in the context of inflammatory and neurodegenerative diseases. For instance, studies have demonstrated its inhibitory effects on cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE), suggesting potential applications in the treatment of conditions such as Alzheimer's disease and chronic inflammation. These findings are supported by in vitro assays and molecular docking studies, which highlight the compound's ability to bind to key active sites.

In addition to its biological activity, the compound's pharmacokinetic properties have also been investigated. Early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate moderate bioavailability and metabolic stability, with further optimization required to enhance its drug-like properties. Researchers are exploring structural modifications to improve its solubility and reduce potential toxicity, which could pave the way for its development as a clinical candidate.

The potential applications of benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(3-methoxypropyl)carbamate extend beyond its immediate therapeutic uses. Its unique chemical structure makes it a valuable scaffold for the design of new analogs with enhanced activity and selectivity. Recent publications have highlighted its role in fragment-based drug discovery, where it serves as a starting point for the development of more complex molecules targeting a range of diseases.

In conclusion, benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(3-methoxypropyl)carbamate (CAS: 2680715-87-9) represents a promising compound in the field of medicinal chemistry, with potential applications in drug discovery and development. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and explore its therapeutic potential. As the scientific community continues to investigate this compound, it is expected to play a significant role in the development of novel treatments for various diseases.